Cas no 2171690-28-9 (2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-ynoic acid)

• Product Name: 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-ynoic acid
• CAS No: 2171690-28-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5985172
• PubChem ID: 165517554
• Update Time: 2025-05-26

2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2171690-28-9
• EN300-1505009
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-ynoic acid

• Inchi： 1S/C26H28N2O5/c1-3-9-23(25(30)31)28-24(29)15-8-10-17(2)27-26(32)33-16-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h1,4-7,11-14,17,22-23H,8-10,15-16H2,2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： LMUMUAZQEBYCBK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NC(C(=O)O)CC#C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-ynoic acid

Comprehensive Overview of 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-ynoic acid (CAS No. 2171690-28-9)

The compound 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-ynoic acid (CAS No. 2171690-28-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a pent-4-ynoic acid backbone and an Fmoc-protected amine, makes it a valuable building block in drug discovery, chemical biology, and material science. Researchers often employ this compound for click chemistry applications due to its terminal alkyne functionality, enabling efficient coupling with azide-containing molecules.

In recent years, the demand for Fmoc-protected compounds like 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-ynoic acid has surged, driven by advancements in proteomics and biopharmaceuticals. Its compatibility with solid-phase peptide synthesis (SPPS) protocols allows for seamless integration into complex peptide-based therapeutics, a hot topic in personalized medicine. The compound’s CAS No. 2171690-28-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and targeted drug delivery systems.

One of the standout features of this molecule is its dual functionality: the Fmoc group ensures selective deprotection during synthesis, while the pent-4-ynoic acid moiety facilitates bioorthogonal reactions. This combination is particularly attractive for designing fluorescent probes and biomarkers, addressing growing interest in non-invasive diagnostics. Moreover, its application in protein engineering aligns with trends in CRISPR-based therapies and enzyme mimetics, areas dominating scientific literature and grant funding.

From a synthetic perspective, CAS 2171690-28-9 exemplifies the convergence of organic chemistry and biotechnology. Its robust stability under SPPS conditions and compatibility with automated synthesizers make it a staple in combinatorial chemistry libraries. Researchers also leverage its alkyne handle for surface immobilization in biosensors, a technique gaining traction in wearable health monitoring devices. These applications underscore its versatility beyond traditional peptide coupling.

Quality control of 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-ynoic acid is critical, with analytical methods like HPLC and mass spectrometry ensuring purity for sensitive biological assays. The compound’s MSDS data highlights its suitability for GLP-compliant research, a priority for pharmaceutical collaborations. As the industry shifts toward green chemistry, its efficient atom economy in multi-step syntheses further enhances its appeal.

In summary, CAS No. 2171690-28-9 represents a nexus of innovation in bioconjugate chemistry. Its role in next-generation therapeutics and diagnostic tools positions it at the forefront of life sciences research. For laboratories exploring precision medicine or nanocarrier systems, this compound offers a reliable and multifunctional scaffold, cementing its status as a high-value reagent in modern science.